Cas no 108321-21-7 (Propionyl Coenzyme A Lithium Salt (>85%))

• Product Name: Propionyl Coenzyme A Lithium Salt (>85%)
• CAS No: 108321-21-7
• Molecular Formula: C₂₄H₄₀N₇O₁₇P₃S^.XLI
• Molecular Weight: 830.5385
• CID: 127920
• PubChem ID: 24898631

Propionyl Coenzyme A Lithium Salt (>85%) Properties

Names and Identifiers

• Coenzyme A,S-propanoate, lithium salt (9CI)
• n-Propionyl coenzyme A lithium salt
• Propionyl coenzyme A lithium salt
• Propionyl Coenzyme A, Li salt
• 9H-purin-6-amine, 9-[5-O-[hydroxy[[hydroxy[3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[(1-oxopropyl)thio]ethyl]amino]propyl]amino]butoxy]phosphinyl]oxy]phosphinyl]-3-O-phosphonopentofuranosyl]-, monolithium salt
• C3:0
• n-Propionyl coenzyme A
• N-propionyl coenzyme A lithium
• coenzyme A n-propionyl derivative (C3:0), lithium salt
• Propionyl coenzyme A lithium salt≥ 95% (UV)
• Propionyl Coenzyme A Lithium Salt (>85%)
• lithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-propanoylsulfanylethylamino)propyl]amino]butoxy]phosphoryl]oxyphosphoryl]oxymethyl]oxolan-3-yl] hydrogen phosphate
• 108321-21-7

• InChIKey： MHILICQEGOCDDK-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H40N7O17P3S.Li.H/c1-4-15(33)52-8-7-26-14(32)5-6-27-22(36)19(35)24(2,3)10-45-51(42,43)48-50(40,41)44-9-13-18(47-49(37,38)39)17(34)23(46-13)31-12-30-16-20(25)28-11-29-21(16)31;;/h11-13,17-19,23,34-35H,4-10H2,1-3H3,(H,26,32)(H,27,36)(H,40,41)(H,42,43)(H2,25,28,29)(H2,37,38,39);;
• SMILES： [LiH].CCC(SCCNC(CCNC(C(C(COP(OP(OCC1OC(N2C=NC3=C(N=CN=C23)N)C(O)C1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O

Computed Properties

• Exact Mass: 829.15682
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 21
• Monoisotopic Mass: 829.14960340g/mol
• Heavy Atom Count: 53
• Complexity: 1410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 392Ų

Experimental Properties

• LogP: 1.33650
• PSA: 363.63
• Melting Point: >186°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs